Cas no 1797844-45-1 (N'-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-N-(2-methoxyethyl)ethanediamide)

• Product Name: N'-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-N-(2-methoxyethyl)ethanediamide
• CAS No: 1797844-45-1
• MF: C₁₆H₂₂N₆O₃
• MW: 346.384282588959
• CID: 5406217
• Update Time: 2025-07-01

N'-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-N-(2-methoxyethyl)oxamide
• N'-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-N-(2-methoxyethyl)ethanediamide

• Inchi： 1S/C16H22N6O3/c1-25-9-6-20-15(23)16(24)21-11-12-2-7-22(8-3-12)14-13(10-17)18-4-5-19-14/h4-5,12H,2-3,6-9,11H2,1H3,(H,20,23)(H,21,24)
• InChI Key： HLWAPSXKGQUGJB-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)C(NCC1CCN(C2=NC=CN=C2C#N)CC1)=O

Additional information on N'-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-N-(2-methoxyethyl)ethanediamide

N'-{[1-(3-Cyanopyrazin-2-yl)piperidin-4-yl]methyl}-N-(2-methoxyethyl)ethanediamide: A Comprehensive Overview

The compound N'-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-N-(2-methoxyethyl)ethanediamide (CAS No. 1797844-45-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex structure, which combines a piperidine ring, a cyanopyrazine moiety, and an ethanediamide group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of cyanopyrazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The piperidine ring, a six-membered amine-containing structure, contributes to the molecule's flexibility and ability to form hydrogen bonds, which are critical for interactions with biological targets. The ethanediamide group, on the other hand, enhances the compound's solubility and stability, making it suitable for various applications.

The synthesis of N'-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-N-(2-methoxyethyl)ethanediamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The incorporation of the cyanopyrazine moiety is particularly challenging due to its sensitivity to certain reaction conditions, but recent advancements in catalysis have made this process more efficient.

In terms of applications, this compound has shown promise in the development of bioactive molecules with potential therapeutic effects. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its structural versatility makes it a valuable precursor for the synthesis of more complex molecules with diverse functionalities.

Recent research has also explored the use of this compound in agrochemicals, where it has been shown to exhibit moderate activity against certain pests and pathogens. This highlights its potential as a lead compound for the development of environmentally friendly pesticides and fungicides. Furthermore, its stability under various environmental conditions makes it a candidate for use in materials science applications, such as coatings and adhesives.

The CAS No. 1797844-45-1 designation underscores the importance of this compound within the chemical community. Its unique combination of structural features and functional groups makes it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing both scientific research and industrial innovation.

In conclusion, N'-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-N-(2-methoxyethyl)ethanediamide (CAS No. 1797844-45-1) is a multifaceted organic molecule with immense potential across various fields. Its complex structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of novel bioactive compounds and materials. As research continues to evolve, this compound will undoubtedly contribute to groundbreaking discoveries and innovations in science and industry.